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Cat. No.: B1352658 Get Quote

5-Chloro-2-iodopyridine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2-iodopyridine is a halogenated pyridine derivative that serves as a versatile

building block in organic synthesis. Its unique structural arrangement, featuring both a chloro

and an iodo substituent on the pyridine ring, imparts distinct reactivity profiles that are highly

valuable in the construction of complex molecular architectures. This technical guide provides

an in-depth overview of the chemical properties, structure, and synthetic applications of 5-
Chloro-2-iodopyridine, with a focus on its utility in pharmaceutical and agrochemical research

and development.

Chemical Properties and Structure
5-Chloro-2-iodopyridine is a pale yellow solid at room temperature.[1] The presence of both a

chlorine and an iodine atom on the pyridine ring provides two distinct reactive sites for further

functionalization, with the carbon-iodine bond being significantly more reactive in cross-

coupling reactions.[2]
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Table 1: Physicochemical Properties of 5-Chloro-2-
iodopyridine

Property Value Reference

Molecular Formula C₅H₃ClIN [3][4][5]

Molecular Weight 239.44 g/mol [3][4][5]

Melting Point 85 - 92 °C [1][2]

Boiling Point Not available

Density Not available

Appearance Pale yellow solid [1]

Solubility
Soluble in common organic

solvents
[2]

Table 2: Structural Information of 5-Chloro-2-
iodopyridine

Identifier Value Reference

IUPAC Name 5-Chloro-2-iodopyridine [4]

SMILES String IC1=NC=C(Cl)C=C1 [4][5]

InChI Key
CXWLXKZIXLOBCC-

UHFFFAOYSA-N
[4][5]

Synthesis of 5-Chloro-2-iodopyridine
Detailed experimental protocols for the synthesis of 5-Chloro-2-iodopyridine are not readily

available in the public domain. The following is a generalized synthetic approach based on

established methodologies for the halogenation of pyridine derivatives.

A plausible synthetic route to 5-Chloro-2-iodopyridine involves a two-step process starting

from 2-aminopyridine. The first step is the chlorination of 2-aminopyridine to yield 2-amino-5-
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chloropyridine. This can be followed by a Sandmeyer-type reaction, where the amino group is

diazotized and subsequently replaced with iodine to afford the final product.
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Generalized Synthesis of 5-Chloro-2-iodopyridine

2-Aminopyridine

2-Amino-5-chloropyridine

Chlorination

5-Chloro-2-iodopyridine

Sandmeyer Reaction
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Key Cross-Coupling Reactions of 5-Chloro-2-iodopyridine

5-Chloro-2-iodopyridine

Suzuki-Miyaura Coupling

+ Arylboronic Acid

Sonogashira Coupling

+ Terminal Alkyne

Buchwald-Hartwig Amination

+ Amine

Biaryl Pyridines Alkynyl Pyridines Aminopyridines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloro-2-iodopyridine chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352658#5-chloro-2-iodopyridine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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